[(2,3,5-Trihydroxy-4-oxopentyl)oxy]phosphonic acid
CAS No.:
Cat. No.: VC13360396
Molecular Formula: C5H11O8P
Molecular Weight: 230.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C5H11O8P |
|---|---|
| Molecular Weight | 230.11 g/mol |
| IUPAC Name | (2,3,5-trihydroxy-4-oxopentyl) dihydrogen phosphate |
| Standard InChI | InChI=1S/C5H11O8P/c6-1-3(7)5(9)4(8)2-13-14(10,11)12/h4-6,8-9H,1-2H2,(H2,10,11,12) |
| Standard InChI Key | FNZLKVNUWIIPSJ-UHFFFAOYSA-N |
| SMILES | C(C(C(C(=O)CO)O)O)OP(=O)(O)O |
| Canonical SMILES | C(C(C(C(=O)CO)O)O)OP(=O)(O)O |
Introduction
[(2,3,5-Trihydroxy-4-oxopentyl)oxy]phosphonic acid, also known as D-Ribulose 5-phosphate, is a crucial intermediate in various biochemical pathways. It is a pentose phosphate, which plays a significant role in carbohydrate metabolism and the synthesis of nucleic acids. This compound is structurally related to ribose-5-phosphate but differs in its stereochemistry and functional groups.
Biochemical Role
D-Ribulose 5-phosphate is involved in several biochemical pathways, including the pentose phosphate pathway (PPP), which is crucial for generating NADPH and pentoses necessary for nucleic acid synthesis. It can be converted into other sugars like formate and L-3,4-dihydroxybutan-2-one 4-phosphate through specific enzymatic reactions .
Metabolic Pathways
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Pentose Phosphate Pathway (PPP): D-Ribulose 5-phosphate is a key intermediate in this pathway, which is essential for producing NADPH and ribose-5-phosphate.
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Conversion Reactions: It can be converted into formic acid and 1-deoxy-L-glycero-tetrulose 4-phosphate, highlighting its role in metabolic flux and carbon distribution .
Research Findings
While specific research on [(2,3,5-Trihydroxy-4-oxopentyl)oxy]phosphonic acid is limited, its role in metabolic pathways suggests it is crucial for cellular metabolism and energy production. Studies on related compounds like ribose-5-phosphate provide insights into the broader biochemical context of pentose phosphates .
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